Cas no 1261896-86-9 (5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol)

• Product Name: 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol
• CAS No: 1261896-86-9
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• MDL: MFCD18315213
• CID: 2761970
• PubChem ID: 53220954
• Update Time: 2025-06-13

5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315213
• 1261896-86-9
• 4-Chloro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbonitrile
• DTXSID10685645
• 5-(4-CHLORO-3-CYANOPHENYL)-2-METHOXYPHENOL
• 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol, 95%
• 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol

• MDL： MFCD18315213
• Inchi： 1S/C14H10ClNO2/c1-18-14-5-3-10(7-13(14)17)9-2-4-12(15)11(6-9)8-16/h2-7,17H,1H3
• InChI Key： IOGQQTWQCFIBSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 259.0400063Da
• Monoisotopic Mass: 259.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol

Comprehensive Overview of 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol (CAS No. 1261896-86-9)

5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol (CAS No. 1261896-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a chloro and cyano substituent on the phenyl ring, coupled with a methoxyphenol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol has surged, driven by its relevance in developing small-molecule inhibitors and kinase-targeted therapies. With the rise of precision medicine and personalized treatment, this compound is being explored for its role in addressing chronic diseases and inflammatory conditions. Its CAS No. 1261896-86-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its cyano group enhances its reactivity, enabling further derivatization for high-throughput screening in drug development. The compound's logP and solubility profiles are also critical parameters for formulation scientists working on oral bioavailability optimization.

Environmental and regulatory considerations are equally important when discussing CAS No. 1261896-86-9. The compound's biodegradability and eco-toxicity are under scrutiny, aligning with the global push for green chemistry and sustainable synthesis. Researchers are investigating catalytic alternatives to reduce waste generation during its production, addressing the ESG (Environmental, Social, and Governance) concerns of modern industries.

In the context of intellectual property, 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol has been cited in several patents related to anticancer agents and neuroprotective compounds. Its structural motif is often leveraged to enhance binding affinity in targeted drug delivery systems. The compound's SAR (Structure-Activity Relationship) studies are a hot topic in computational chemistry, with AI-driven molecular modeling accelerating its optimization.

Market trends indicate that CAS No. 1261896-86-9 is increasingly sourced by contract research organizations (CROs) and pharmaceutical innovators. Its pricing and supply chain stability are closely monitored, especially amid disruptions caused by global trade dynamics. Analysts project steady growth for this niche chemical, fueled by advancements in biopharmaceuticals and agrochemical formulations.

For laboratory handling, 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol requires standard precautions, including glovebox use and ventilation controls. Its MSDS (Material Safety Data Sheet) emphasizes proper storage conditions to maintain stability. While not classified as hazardous under current regulations, its handling protocols are aligned with Good Laboratory Practices (GLP).

In summary, 5-(4-Chloro-3-cyanophenyl)-2-methoxyphenol (CAS No. 1261896-86-9) represents a critical building block in modern chemistry, bridging academic research and industrial applications. Its multifaceted utility ensures its prominence in scientific literature and commercial pipelines, making it a compound of enduring relevance.